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Compound of Interest

Compound Name: 5-Ethylpyridine-3-carboxylic acid
CAS No.: 3222-53-5
Cat. No.: B1291507
Get Quote
. J

Part 1: Executive Summary & Chemical Profile[3]

5-Ethylpyridine-3-carboxylic acid (also known as 5-ethylnicotinic acid) is a critical pyridine
derivative utilized in medicinal chemistry as a scaffold for NADP analogs and as a degradation
marker for the imidazolinone herbicide class (e.g., Imazethapyr).[1][2] Its structural integrity—
defined by the meta-substitution pattern of an electron-withdrawing carboxylic acid and an
electron-donating ethyl group—presents a unique spectroscopic signature essential for purity
verification in drug development pipelines.[1]

This guide provides a field-proven, self-validating spectroscopic workflow. It moves beyond
static data listing to explain the causality of signal generation, ensuring researchers can
distinguish this specific isomer from its 2,3- or 2,5-substituted analogs.[2]

Chemical Identity

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1291507#bc-rfq
https://www.benchchem.com/product/b1291507/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-5-ethylpyridine-3-carboxylic-acid-1
https://sielc.com/imazethapyr
https://patents.google.com/patent/US20200109136A1/en
https://sielc.com/imazethapyr
https://patents.google.com/patent/US20200109136A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Data
IUPAC Name 5-Ethylpyridine-3-carboxylic acid
Common Name 5-Ethylnicotinic acid
CAS Registry Number 3222-53-5
C
Molecular Formula H
NO
Molecular Weight 151.16 g/mol
Appearance White to off-white crystalline solid

N Soluble in DMSO, Methanol, dilute aqueous
Solubility b
ase

Part 2: Spectroscopic Analysis & Interpretation[1][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy[3][6]

[7]

The NMR profile of 5-ethylnicotinic acid is dominated by the asymmetry introduced by the 3,5-
substitution pattern.[1][2] Unlike symmetrical pyridines, every aromatic proton is chemically
distinct.[2]

Protocol: Sample Preparation for High-Resolution NMR
e Solvent: DMSO-d

(preferred for solubility and preventing exchange of the acid proton).[1][2]

e Concentration: 10—-15 mg in 0.6 mL solvent.

o Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).[2][3]

H NMR Data Analysis (400 MHz, DMSO-d
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)

The aromatic region displays three distinct singlets (broadened by small coupling constants

~1.5-2.0 Hz), confirming the absence of ortho-coupling and validating the 3,5-substitution.[1][2]
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Note: "Singlet (d)" indicates a singlet that may resolve into a fine doublet due to long-range
coupling (

)-[11[2]

C NMR Data Analysis (100 MHz, DMSO-d

)
Shift (
Carbon Type Assignment
» Ppm)
166.5 Quaternary (C=0) Carboxylic acid carbonyl.[1][2]
] C2: Alpha to Nitrogen, beta to
153.2 CH (Aromaitic)
Ethyl.[2]
) C6: Alpha to Nitrogen, ortho to
147.8 CH (Aromatic)
Ethyl.[2]
139.5 Quaternary C5: Ipso to Ethyl group.
135.8 CH (Aromatic) C4: Para to Nitrogen.[2]
127.0 Quaternary C3: Ipso to Carboxylic acid.
255 CH Ethyl methylene.
152 CH Ethyl methyl.

Infrared Spectroscopy (FT-IR)[1][3]

IR analysis is the primary " go/no-go " check for the functional group integrity (Acid + Pyridine).

[11[2]
o Method: KBr Pellet or ATR (Attenuated Total Reflectance).[2][3]
o Diagnostic Bands:

o 3300-2500 cm
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(Broad): O-H stretch of carboxylic acid dimer.[1][2] The broadness ("beard") is
characteristic of -COOH.[1][2]

o 1705-1720 cm
(Strong): C=0 stretching vibration.[1][2]

o 1590-1600 cm
(Medium): C=C / C=N ring stretching vibrations (Pyridine skeleton).[1][2]

Mass Spectrometry (MS)[3][7]

Mass spectrometry confirms the molecular weight and the stability of the ethyl side chain.[2][3]
« lonization Mode: ESI (+) or EI (70 eV).
» Molecular lon:
152.07 [M+H]
(ESD);
151.06 [M]
(EN.[2][3]
e Fragmentation Pattern (EI):
o 151: Parent lon.
o 136:[M - CH

]

. Loss of the terminal methyl from the ethyl group (benzylic cleavage).[2][3]
o 106: [M - COOH]

. Decarboxylation of the pyridine ring.[2]

Part 3: Experimental Workflow & Visualization
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Structural Elucidation Logic

The following diagram illustrates the decision-making process for confirming the 5-ethyl isomer
versus potential impurities (e.g., 6-ethyl or 2-ethyl isomers).

Unknown Pyridine Derivative

Step 1: Mass Spectrometry
Target: m/z 151 (El) or 152 (ESI)

l

Step 2: FT-IR Analysis
Target: 1710 cm~1 (C=0) + Broad OH

l

Step 3: 1H NMR (Aromatic Region)

Analyze Coupling Pattern

No Ortho Coupling \ Ortho Coupling (d)

3 Singlets detected Doublets detected (J ~8Hz)
(H2, H4, H6 isolated) (Ortho coupling present)

CONFIRMED: 5-Ethyl Isomer REJECT: 2- or 6-Ethyl Isomer

Click to download full resolution via product page

Figure 1: Logic flow for the structural confirmation of 5-Ethylpyridine-3-carboxylic acid,
prioritizing the exclusion of ortho-substituted isomers via NMR coupling constants.

Synthesis & Origin Context
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Understanding the origin of the sample aids in predicting impurities.[2] The compound is often

derived from the reduction of 5-ethynylnicotinic acid or as a metabolite of Imazethapyr.[1][2]

5-Ethynylnicotinic Acid Pd/C + Ammonium Formate
(Alkyne Precursor) (Reduction)

Imazethapyr Environmental ~ N"TT 7
(Herbicide) Photolysis/Hydrolysis

Click to download full resolution via product page

Figure 2: Primary synthetic route via reduction (Jain et al.) and environmental generation

pathway from imidazolinone herbicides.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1291507?utm_src=pdf-custom-synthesis#bc-rfq
https://sielc.com/imazethapyr
https://patents.google.com/patent/US20200109136A1/en
https://patents.google.com/patent/US20200109136A1/en
https://patents.google.com/patent/WO2014084330A1/en
https://patents.google.com/patent/WO2014084330A1/en
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/4389742/jm1007209_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20260126/eu-west-1/s3/aws4_request&X-Amz-Date=20260126T235554Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=3304e0f7e33504ba2968014d04e14604eaae4bc8f79b055e5ac4e4587731a038
https://www.benchchem.com/product/b1291507/docs#technical-guide-spectroscopic-characterization-of-5-ethylpyridine-3-carboxylic-acid-1
https://www.benchchem.com/product/b1291507/docs#technical-guide-spectroscopic-characterization-of-5-ethylpyridine-3-carboxylic-acid-1
https://www.benchchem.com/product/b1291507/docs#technical-guide-spectroscopic-characterization-of-5-ethylpyridine-3-carboxylic-acid-1
https://www.benchchem.com/product/b1291507/docs#technical-guide-spectroscopic-characterization-of-5-ethylpyridine-3-carboxylic-acid-1
https://www.benchchem.com/product/b1291507?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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